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Compound of Interest

Compound Name: Cuniloside B

CAS No.: 1187303-40-7

Cat. No.: B1152034

Get Quote

Executive Summary & Physicochemical Profile
Cuniloside B is a non-volatile monoterpene diglycoside ester primarily localized within the

secretory cavities of Eucalyptus species (e.g., E. froggattii, E. polybractea) and Cunila spicata.

Chemically, it is defined as 1,6-di-O-((R)-oleuropeyl)-

-D-glucopyranose.

Unlike simple terpene glycosides, Cuniloside B functions as a "sequestrated" metabolite, co-

occurring with volatile essential oils but remaining chemically distinct due to its high polarity and

molecular weight. Its identification relies heavily on distinguishing the two oleuropeic acid ester

moieties attached to the glucose core.
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Property Data

IUPAC Name

(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((R)-4-(2-

hydroxypropan-2-yl)cyclohex-1-ene-1-

carbonyl)oxy)methyl)tetrahydro-2H-pyran-2-yl

(R)-4-(2-hydroxypropan-2-yl)cyclohex-1-ene-1-

carboxylate

Molecular Formula

Molecular Weight 512.59 g/mol

Solubility Methanol, Ethanol, DMSO; poorly soluble in

UV Absorption ~218 nm (conjugated ester system)

Mass Spectrometry (HR-MS) Analysis[2][3]
Mass spectrometry provides the first tier of structural confirmation, establishing the molecular

formula and revealing the presence of the oleuropeyl subunits.

Experimental Protocol: ESI-MS
Instrument: Q-TOF or Orbitrap MS.

Ionization: Electrospray Ionization (ESI), Positive Mode.

Solvent: MeOH:

(1:1) with 0.1% Formic Acid.

Fragmentation Logic & Interpretation
The fragmentation pattern of Cuniloside B is characteristic of ester-linked glycosides. The

molecule cleaves at the ester bonds, sequentially losing the oleuropeic acid moieties.
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Ion Species m/z (Calc) Interpretation

[M + Na]⁺ 535.2514

Sodium adduct of the intact

parent molecule. Primary

diagnostic peak.

[M + H]⁺ 513.2694

Protonated molecular ion

(often lower intensity than Na

adduct).

[M - Oleuropeyl]⁺ ~345
Loss of one oleuropeyl group

(cleavage at C1 or C6 ester).

Fragment Ion ~169

Oleuropeic acid acylium ion

(characteristic of the terpene

moiety).

Analyst Note: The presence of the m/z 535 peak confirms the diester nature. A mono-ester

would appear at significantly lower mass (~367 m/z).

NMR Spectroscopy: The Structural Core
Nuclear Magnetic Resonance (NMR) is the definitive method for establishing the connectivity of

the two oleuropeyl groups to the C-1 and C-6 positions of the glucose unit.

Experimental Parameters
Solvent:

(Methanol-d4) is preferred to prevent hydroxyl proton exchange broadening and ensure
solubility.

Frequency: 500 MHz or higher (essential to resolve the overlapping glucose ring protons).
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Temperature: 298 K.

Diagnostic 1H NMR Signals
The spectrum is dominated by three distinct regions: the olefinic protons of the terpene

(downfield), the glucose scaffold (mid-field), and the aliphatic terpene signals (upfield).
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Position (ppm) Multiplicity (Hz)
Structural
Assignment

Oleuropeyl H-2' /

H-2''
6.95 - 6.98 m -

Vinylic protons of

the two

cyclohexene

rings. Diagnostic

for oleuropeic

acid.

Glucose H-1 5.61 d 8.0

Anomeric proton.

Shifted downfield

(>1 ppm) relative

to free glucose

due to C-1

esterification.

Large

indicates

-linkage.

Glucose H-6a/6b 4.45 / 4.25 dd 12.0, 2.0

C-6 Methylene.

Shifted downfield

due to C-6

esterification.

Glucose H-2 to

H-5
3.40 - 3.60 m -

Glucose ring

protons (overlap

region).

Oleuropeyl H-4' 2.60 m -

Methine proton

adjacent to the

isopropyl group.

Isopropyl

Methyls
1.18 s -

Gem-dimethyl

groups on the

terpene side

chains.
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13C NMR & DEPT Data
The Carbon-13 spectrum confirms the symmetry of the two terpene units and the asymmetry of

the glucose core.

Carbon Type (ppm) Assignment

Carbonyls 166.5, 167.1

Ester carbonyls (C-7', C-7'').

Distinct peaks indicate non-

equivalent environments (C1

vs C6).

Olefinic CH 138.5 C-2 of cyclohexene rings.

Quaternary C 130.2 C-1 of cyclohexene rings.

Anomeric C 95.8
C-1 of Glucose. Typical for

-ester linkage.

Glucose C-6 64.5

C-6 Methylene. Deshielded (vs

~61 ppm in free glucose)

confirming esterification.

Isopropyl C 72.5
Oxygenated quaternary carbon

of the isopropyl group.

Structural Logic & Elucidation Workflow
The determination of Cuniloside B requires correlating the protons to their specific carbons

and establishing the ester linkages.

Connectivity Logic (HMBC)
The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the "smoking gun" for the

structure.

Linkage 1 (Anomeric): A strong correlation is observed between Glucose H-1 (
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5.61) and the Ester Carbonyl (

166.5). This proves the first oleuropeyl group is at C-1.

Linkage 2 (Primary Alcohol): Correlations between Glucose H-6a/6b (

4.45/4.25) and the second Ester Carbonyl (

167.1) prove the second group is at C-6.

Visualization of Signaling Pathways (DOT)
The following diagram illustrates the logical flow from isolation to structural confirmation,

highlighting the key correlations.
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Spectroscopic Proof
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(Eucalyptus/Cunila)
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(C18 Column)

 MeOH/H2O
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(Amorphous Solid)

HR-ESI-MS
[M+Na]+ = 535.25

1D NMR (1H, 13C)
Identify Functional Groups

Final Structure:
1,6-di-O-oleuropeyl-glc

 Confirms MW & Diester

2D NMR (HMBC)
Establish Connectivity

 Select Pulse Seq

 H1->C=O & H6->C=O
Correlations

Click to download full resolution via product page

Caption: Workflow for the isolation and spectroscopic validation of Cuniloside B, emphasizing

the critical HMBC correlations.

Experimental Protocols
Extraction & Isolation
To ensure reproducibility, follow this established extraction pathway:
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Plant Material: Freeze-dried leaves of Eucalyptus polybractea or Cunila spicata.

Extraction: Extract with Dichloromethane (DCM) first to remove lipophilic waxes/volatiles.

Discard DCM. Extract residue with Methanol.

Fractionation: Evaporate Methanol. Resuspend in water. Partition against Ethyl Acetate.

Cuniloside B partitions into the Ethyl Acetate fraction.

Purification (HPLC):

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm).

Mobile Phase: Gradient of Water (A) and Acetonitrile (B). 0-100% B over 40 mins.

Detection: UV at 210 nm or ELSD. Cuniloside B elutes after simple glycosides but before

aglycones.

NMR Acquisition Setup
Sample Prep: Dissolve 5-10 mg of purified compound in 0.6 mL

.

Pulse Sequence (HMBC): Optimize for long-range couplings (

).

Processing: Apply zero-filling to 2x data points and exponential multiplication (LB = 0.3 Hz)

for 1H to resolve multiplets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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